molecular formula C11H9ClINOS B1442296 6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine CAS No. 1282528-85-1

6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine

Cat. No. B1442296
CAS RN: 1282528-85-1
M. Wt: 365.62 g/mol
InChI Key: AZIJHIQWVQSLFH-UHFFFAOYSA-N
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Description

6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine is a useful research compound. Its molecular formula is C11H9ClINOS and its molecular weight is 365.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1282528-85-1

Molecular Formula

C11H9ClINOS

Molecular Weight

365.62 g/mol

IUPAC Name

6-chloro-2-iodo-3-(2-thiophen-3-ylethoxy)pyridine

InChI

InChI=1S/C11H9ClINOS/c12-10-2-1-9(11(13)14-10)15-5-3-8-4-6-16-7-8/h1-2,4,6-7H,3,5H2

InChI Key

AZIJHIQWVQSLFH-UHFFFAOYSA-N

SMILES

C1=CC(=NC(=C1OCCC2=CSC=C2)I)Cl

Canonical SMILES

C1=CC(=NC(=C1OCCC2=CSC=C2)I)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution 6-chloro-2-iodopyridin-3-ol (6.75 g, 26.4 mmol), 2-(3-thienyl) ethanol (3.79 mL, 34.4 mmol), and triphenylphosphine (9.01 g, 34.4 mmol) in tetrahydrofuran (140 mL) was added diisopropyl azodicarboxylate (6.76 mL, 34.4 mmol) dropwise. The reaction mixture was stirred at room temperature overnight. The reaction mixture was concentrated and purified by column on silica gel (eluted at EtOAc/Hexanes=1:20) to give 5.5 g of 6-chloro-2-iodo-3-(2-(thiophen-3-yl)ethoxy)pyridine. Yield: 58%. 1H NMR (DMSO, 400 MHz): δ7.50-7.43 (m, 3H), 7.34 (d, J=1.6 Hz, 1H), 7.17 (d, J=4.8 Hz, 1H), 4.29 (t, J=6.4 Hz, 2H), 3.10 (t, J=6.4 Hz, 2H). LC-MS (ESI): m/z=366 [M+H]+
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6.75 g
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3.79 mL
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9.01 g
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6.76 mL
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140 mL
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solvent
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Synthesis routes and methods II

Procedure details

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